Cas no 153783-13-2 (Benzoic acid, 4-(1,1-dimethylethyl)-2,5-dimethoxy-)

• Product Name: Benzoic acid, 4-(1,1-dimethylethyl)-2,5-dimethoxy-
• CAS No: 153783-13-2
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1327659
• Update Time: 2024-08-18

Benzoic acid, 4-(1,1-dimethylethyl)-2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1,1-dimethylethyl)-2,5-dimethoxy-

• Inchi： 1S/C13H18O4/c1-13(2,3)9-7-10(16-4)8(12(14)15)6-11(9)17-5/h6-7H,1-5H3,(H,14,15)
• InChI Key： QELCNTVYMHYMPN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=C(C(C)(C)C)C=C1OC

Computed Properties

• Exact Mass: 238.12054

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 368.1±42.0 °C(Predicted)
• PSA: 55.76
• pka: 4.17±0.10(Predicted)